5-(Aziridin-1-yl)-2-nitrobenzamide

• Molecular Formula: C9H9N3O3
• Molecular Weight: 207.19 g/mol
• IUPAC Name: 5-(aziridin-1-yl)-2-nitrobenzamide
• InChI: InChI=1S/C9H9N3O3/c10-9(13)7-5-6(11-3-4-11)1-2-8(7)12(14)15/h1-2,5H,3-4H2,(H2,10,13)
• InChI Key: MQDHAZGQZWYFBP-UHFFFAOYSA-N
• Canonical SMILES: C1CN1C2=CC(=C(C=C2)[N+](=O)[O-])C(=O)N

Description

5-(Aziridin-1-yl)-2-nitrobenzamide is a useful research compound. Its molecular formula is C9H9N3O3 and its molecular weight is 207.19 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A stirred solution of 2-nitro-5-fluorobenzamide (Orrin, Eur. Pat. Appl. 19,388; Chem. Abstr. 1981, 94, 156538h) (480 mg, 2.61 mmol) in dry DMSO (2 mL) was treated with aziridine (0.54 mL, 10.4 mmol) at room temperature under N2 for 48 h, then poured into cold water (50 mL). Prolonged cooling at −5° C. gave a crystalline product that was collected and filtered throuhg a column of silica gel in EtOAc to give 11 (256 mg, 47%), mp (EtOAc) 172-174° C. 1H NMR [(CD3)2SO] δ8.01 & 7.61 (2xs, 2H, CONH2), 7.93 (d, J=8.9 Hz, 1H, H-3), 7.17 (dd, J=8.8, 2.4 Hz, 1H, H-4), 7.09 (d, J=2.3 Hz, 1H-6), 2.24 (s, 4H, aziridine-H ). Anal. Calcd. for C9H9N3O3: 52.17;H, 4.38; N, 20.29 Found: C, 52.29;H, 4.27; N, 20.25%.